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Compound of Interest

Compound Name: Vits-270
Cat. No.: B15701250
Get Quote
\ J

This document provides crucial safety and logistical information for the handling of Vts-270
(Adrabetadex), a formulation of 2-hydroxypropyl--cyclodextrin (HPBCD). The information is
intended for researchers, scientists, and drug development professionals. While a specific
Safety Data Sheet (SDS) for the investigational drug Vts-270 is not publicly available, this
guide is compiled from safety data for HPBCD and clinical trial information for Vts-270.

Personal Protective Equipment (PPE)

When handling Vts-270 in a laboratory setting, it is essential to use appropriate personal
protective equipment to minimize exposure and ensure personal safety. The following PPE is
recommended based on the safety data for HPBCD.[1][2]
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PPE Category Recommendation

Eye/Face Protection Wear chemical safety goggles or glasses.[1][2]

Use protective gloves (e.g., nitrile rubber) and
Skin Protection wear a lab coat or other protective clothing to

prevent skin contact.[1][2]

If there is a risk of generating dust, a
Respiratory Protection NIOSH/MSHA-approved respirator should be
used.[1][2]

) Wash hands thoroughly with soap and water
Hand Hygiene ]
after handling.

Operational Plan: Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Vts-270 and
ensuring a safe laboratory environment.

Handling:

Handle in a well-ventilated area to avoid the creation of dust.[1][2]

Avoid contact with skin, eyes, and clothing.[1][2]

Do not ingest or inhale.[3]

After handling, wash hands and face thoroughly.[1]
Storage:

» Keep the container tightly closed.[1]

e Store in a cool, dry, and dark place.[1]

o Store away from incompatible materials such as strong oxidizing agents.[1][2]

Disposal Plan
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Dispose of Vts-270 and any contaminated materials in accordance with all applicable local,
state, and federal regulations. For unused or waste material, one recommended method is to
dissolve or mix the compound with a combustible solvent and incinerate it in a chemical
incinerator equipped with an afterburner and scrubber.[4]

Quantitative Data

The following tables summarize key quantitative data for Vts-270 and its parent compound,
HPBCD.

Physical and Chemical Properties of Hydroxypropyl-B-cyclodextrin

Property Value

Molecular Formula C63H112042[5]

Molecular Weight Approximately 1541.5 g/mol [5]
Appearance White to almost white crystalline powder[1]
Melting Point > 260 °C (> 500 °F)[2]

Solubility Soluble in water[4]

Clinical Dosing Information for Vts-270 (Adrabetadex)

Clinical Trial Phase Route of Administration Dosage

50, 200, 300, 400, or 900 mg
per month[4]

Phase 1/2a Intrathecal

Phase 2b/3 Intrathecal 900-1800 mg every 2 weeks[4]

Phase 1/2a (for infantile liver
] Intravenous 500 and 1000 mg/kg[6]
disease)

Mechanism of Action in Niemann-Pick Disease Type
C1 (NPC1)
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Vts-270 is being investigated for the treatment of Niemann-Pick disease, type C1 (NPC1), a
rare genetic disorder characterized by the accumulation of cholesterol and other lipids in
various tissues, including the brain. The proposed mechanism of action for Vts-270 involves
bypassing the defective NPC1 protein to facilitate the transport of cholesterol out of the
lysosomes, thereby reducing its accumulation.

Affected Cell in NPC1

Cholesterol Released Normal Cellular
for Processing Cholesterol Processing
Vts-270
(HPBCD) Enters Cell-and

Interacts with Lysosome Lysosome with
Accumulated Cholesterol

Blocked

Click to download full resolution via product page
Caption: Workflow of Vts-270 in reducing lysosomal cholesterol accumulation in NPC1.

Experimental Protocols

While specific experimental protocols for laboratory research with Vts-270 are not publicly
available, here is a general protocol for preparing a stock solution of HPBCD for in vitro
experiments, based on available product information.

Protocol: Preparation of a Hydroxypropyl--cyclodextrin (HPBCD) Stock Solution

Objective: To prepare a sterile stock solution of HPBCD for use in cell culture or other in vitro
assays.

Materials:

o Hydroxypropyl-B-cyclodextrin (HPBCD) powder
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Sterile, purified water or appropriate buffer (e.g., PBS)

Sterile conical tubes or flasks

Magnetic stirrer and stir bar or sonicator

Sterile syringe filters (0.22 pm)

Sterile storage tubes
Procedure:

 In a sterile environment (e.g., a laminar flow hood), weigh the desired amount of HPBCD
powder.

o Add the powder to a sterile conical tube or flask.

o Add the appropriate volume of sterile water or buffer to achieve the desired concentration.
HPBCD is soluble in water up to 45 g/100 ml.[4]

 To facilitate dissolution, stir the solution at room temperature for approximately 30 minutes.
Alternatively, sonication with cooling can be used.[4]

e Once the HPBCD is completely dissolved, sterilize the solution by passing it through a 0.22
um syringe filter into a sterile collection tube.

» Aliquoted solutions can be stored at room temperature for several weeks.[4]

Note: For cell culture experiments, the final concentration of HPBCD should be optimized. In
serum-supplemented medium, cells can typically tolerate up to 1-2% HPBCD, while in serum-
free medium, concentrations of 0.5-1% are generally acceptable.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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